Cas no 154669-94-0 (1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI))

154669-94-0 structure
Product name:1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
- (2R,3S)-2-fluoro-3-methyl-1-phenylpentan-1-one
- DTXSID90664170
- 154669-94-0
- 1-Pentanone, 2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
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- Inchi: InChI=1S/C12H15FO/c1-3-9(2)11(13)12(14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3
- InChI Key: ZXBUAQSKMUQAMD-UHFFFAOYSA-N
- SMILES: CCC(C(C(C1=CC=CC=C1)=O)F)C
Computed Properties
- Exact Mass: 194.11075
- Monoisotopic Mass: 194.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.7
Experimental Properties
- PSA: 17.07
1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI) Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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